Cas no 227-69-0 (Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI))

Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI) structure
227-69-0 structure
Product Name:Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI)
CAS No:227-69-0
MF:C14H8N2O
MW:220.22612285614
CID:289993
PubChem ID:56689461
Update Time:2025-04-19

Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI)
    • 1,2-Anthra(3',4')furazan
    • naphtho[2,3-g][2,1,3]benzoxadiazole
    • DTXSID10718200
    • ANTHRA[1,2-C][1,2,5]OXADIAZOLE
    • 227-69-0
    • Inchi: 1S/C14H8N2O/c1-2-4-10-8-12-11(7-9(10)3-1)5-6-13-14(12)16-17-15-13/h1-8H
    • InChI Key: AVOXXMQHULWAPB-UHFFFAOYSA-N
    • SMILES: O1N=C2C=CC3C=C4C=CC=CC4=CC=3C2=N1

Computed Properties

  • Exact Mass: 220.06374
  • Monoisotopic Mass: 220.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.